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Compound of Interest

Compound Name: Xanthine amine congener

Cat. No.: B1662662 Get Quote

This guide provides crucial safety and logistical information for the handling of Xanthine Amine
Congener (XAC), a non-selective adenosine receptor antagonist.[1] Adherence to these

protocols is essential for ensuring the personal safety of researchers, scientists, and drug

development professionals and for maintaining a secure laboratory environment.

Hazard Identification and GHS Classification
While some Safety Data Sheets (SDS) indicate that Xanthine Amine Congener is not

classified as hazardous under the Globally Harmonized System (GHS), other classifications

identify it as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2][3][4]

A significant biological hazard is its potential to induce convulsions, as observed in mice.[2][5]

Given the conflicting classifications and the known convulsant effects, it is imperative to handle

XAC with caution and to follow standard laboratory safety protocols for hazardous chemicals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following

table outlines the required PPE for handling Xanthine Amine Congener.
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Body Area Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Compatible gloves, such as

nitrile or neoprene, are

recommended. Always inspect

gloves for tears or punctures

before use and use proper

removal techniques to avoid

skin contact.[2]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

Essential to prevent splashes

and contact with dust or

aerosols.[2]

Body Laboratory coat

A standard laboratory coat is

required to protect against

incidental contact.[2]

Respiratory NIOSH-approved respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or glove box to prevent

inhalation of dust particles.[6]

[7]

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the stability of XAC and ensuring the

safety of laboratory personnel.[2]

Procedural Workflow for Safe Handling The following diagram outlines the essential workflow

for safely handling Xanthine Amine Congener from preparation through disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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